N-Methyloctadecylamine

• IUPAC Name: N-methyloctadecan-1-amine
• InChI: InChI=1S/C19H41N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-2/h20H,3-19H2,1-2H3
• InChI Key: SZEGKVHRCLBFKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCNC
• Molecular Formula: C19H41N
• DSSTOX Substance ID: DTXSID50870977
• Molecular Weight: 283.5 g/mol
• CAS RN: 2439-55-6

Description

N-Methyloctadecylamine is a compound that can be derived from various chemical reactions and processes. It is related to a class of compounds known as phenylalkylamines, which include plant compounds like ephedrine and pseudoephedrine, as well as animal neurotransmitters such as dopamine and adrenaline. These compounds have significant physiological functions and are valuable in pharmaceutical applications .

Synthesis Analysis

The synthesis of N-Methyloctadecylamine can be associated with the N-methylation process. In the context of ephedrine and pseudoephedrine production, an N-methyltransferase (NMT) from Ephedra sinica has been characterized to catalyze the N-methylation of norephedrine and norpseudoephedrine, which could be analogous to the synthesis of N-Methyloctadecylamine . Additionally, the formation of N-Nitroso-N-methyloctadecylamine in cosmetic products has been observed as a result of the presence of certain amines and nitrosation reactions, which could provide insights into the synthesis pathways of related compounds .

Molecular Structure Analysis

While the specific molecular structure analysis of N-Methyloctadecylamine is not detailed in the provided papers, the structure of related N-methylated compounds has been studied. For instance, the structural diversity of a series of chlorocadmate(II) and chlorocuprate(II) complexes based on benzylamine and its N-methylated derivatives has been explored, indicating that N-methylation can significantly influence the resulting inorganic-organic hybrid architectures .

Chemical Reactions Analysis

N-Methyloctadecylamine and its derivatives can participate in various chemical reactions. For example, N-Methylidene[bis(trimethylsilyl)methyl]amine, a stable methanimine synthon, can undergo [2 + 2] cycloadditions with ketenes to produce β-lactams . Similarly, N-Methyloctadecylamine could potentially engage in cycloaddition reactions or other types of chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of N-Methyloctadecylamine can be inferred from studies on similar compounds. For instance, the solid-phase synthesis of highly N-methylated cyclic peptides, such as NMe-IB-01212, has been optimized to address issues like in situ N-methylation and stability under acidic conditions . The analysis of amine N-methyltransferases from rabbit liver also provides information on the broad specificity of enzymes for primary and secondary amines, which could relate to the physical and chemical behavior of N-Methyloctadecylamine .

Scientific Research Applications

Cosmetic Product Safety

N-Methyloctadecylamine and related compounds have been analyzed in cosmetic products. A study by Morrison, Hecht, and Wenninger (1983) investigated the presence of N-nitroso-N-methyloctadecylamine in hair-care products. They found that some products containing N,N-dimethyloctadecylamine oxide and N-benzyl-N,N-dimethyloctadecylammonium chloride contained N-nitroso-N-methyloctadecylamine at varying levels. The study highlights the importance of monitoring cosmetic products for potential harmful compounds (Morrison, Hecht, & Wenninger, 1983).

Chemical Synthesis and Photolytic Rearrangement

N-Methyloctadecylamine is involved in the synthesis of heterocyclic compounds. Foglia and Maerker (1969) explored the photolytic rearrangement of N-chloroamines derived from secondary fatty amines, including N-methyloctadecylamine. They successfully converted these compounds to N-methyl-2-alkylpyrrolidine or piperidine analogs, demonstrating the compound's utility in synthetic chemistry (Foglia & Maerker, 1969).

Flotation Kinetics in Mineral Processing

In the field of mineral processing, N-Methyloctadecylamine-related compounds like Dodecylamine (DDA) are used. Nazari and Hassanzadeh (2020) studied the effect of DDA nanobubbles on the flotation of quartz particles. They found that using DDA nanobubbles significantly improved the flotation rate constants and recoveries of coarse particles, indicating the relevance of these compounds in enhancing mineral processing techniques (Nazari & Hassanzadeh, 2020).

Hydrogen Ion-Selective Electrodes

N-Methyloctadecylamine and its derivatives are also utilized in developing sensors. Schulthess et al. (1981) reported using tri-n-dodecylamine, a related compound, as the active component in liquid-membrane electrodes for hydrogen ion selectivity. This demonstrates the application of these compounds in creating sensitive and selective sensors for scientific measurements (Schulthess et al., 1981).

Safety and Hazards

N-Methyloctadecylamine is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.

Q & A

Q1: What are the applications of N-Methyloctadecylamine in materials science?

A1: N-Methyloctadecylamine plays a crucial role in the synthesis of II-VI semiconductor nanomaterials. [] It acts as both a solvent and an electron transfer reagent in a novel low-temperature synthesis of crystalline Cadmium Selenide (CdSe) and Zinc Selenide (ZnSe) powders. This "one-pot" wet synthesis utilizes N-Methyloctadecylamine under "Birch"-type conditions, starting from elemental selenium. [] This method offers a promising route for the preparation of these important semiconductor materials.

Q2: How does N-Methyloctadecylamine interact with brominated polymers?

A2: N-Methyloctadecylamine participates in nucleophilic substitution reactions with brominated polymers like brominated poly(isobutylene-co-isoprene) (BIIR). [] Instead of accelerating the elimination of Hydrogen Bromide (HBr), it undergoes N-alkylation reactions with the allylic bromide functional group present in BIIR. This reaction is reversible, and the final distribution of reactants and products is determined by equilibrium thermodynamics. []

Q3: Are there any analytical techniques available to detect N-Methyloctadecylamine in consumer products?

A3: While specific analytical techniques for detecting N-Methyloctadecylamine are not detailed in the provided research, its presence in hair-care products as N-nitroso-N-methyloctadecylamine has been reported. [] This suggests that analytical methods for its detection and quantification in such products likely exist.